Cas no 1825288-95-6 (N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine)

• Product Name: N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine
• CAS No: 1825288-95-6
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 5071244
• PubChem ID: 118514857
• Update Time: 2025-06-24

N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine
• D76527
• 1825288-95-6
• CS-16823
• CS-0105420
• SCHEMBL17261924
• 4-N-[2-(dimethylamino)ethyl]-2-methoxy-4-N-methyl-5-nitrobenzene-1,4-diamine
• N1-[2-(dimethylamino)ethyl]-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine
• AKOS037651392

• Inchi： 1S/C12H20N4O3/c1-14(2)5-6-15(3)10-8-12(19-4)9(13)7-11(10)16(17)18/h7-8H,5-6,13H2,1-4H3
• InChI Key： ZQJOHNKMQIVCHV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=C(C=1)N(C)CCN(C)C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 268.15354051 g/mol
• Monoisotopic Mass: 268.15354051 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.6
• Molecular Weight: 268.31

Additional information on N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine

Professional Introduction to N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine (CAS No. 1825288-95-6)

N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1825288-95-6, represents a unique molecular framework that combines nitrogen-rich functional groups with aromatic nitro and methoxy substituents. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further development in medicinal chemistry.

The chemical structure of N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine consists of a benzene core substituted with a nitro group at the 2-position and a methoxy group at the 5-position. Additionally, the molecule features two amino groups, one of which is further functionalized with a dimethylaminoethyl side chain and an N-methyl group. This particular arrangement of functional groups creates a versatile platform for chemical modifications and biological evaluations.

In recent years, there has been growing interest in the development of nitrogen-containing heterocycles as pharmacophores due to their diverse biological activities. The presence of multiple nitrogen atoms in N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine suggests that it may exhibit properties such as alkalinity, coordination capabilities with metal ions, and potential interactions with biological targets. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. The structural features of N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine make it a promising candidate for developing kinase inhibitors by serving as a lead compound or intermediate in drug design.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify potential drug candidates. Virtual screening techniques have been employed to evaluate the binding affinity of N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine to various protein targets. These studies have revealed that the compound exhibits significant interactions with certain kinases, suggesting its potential as a starting point for further optimization.

The synthesis of N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine involves multi-step organic transformations that require careful control of reaction conditions. The introduction of the nitro group at the 2-position and the methoxy group at the 5-position can be achieved through well-established electrophilic aromatic substitution reactions. The subsequent functionalization of the amino groups with dimethylaminoethyl and N-methyl groups involves nucleophilic substitution reactions that must be optimized to ensure high yield and purity.

In addition to its potential applications in drug discovery, N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine may also find utility in materials science. Nitroaromatic compounds are known for their electronic properties and have been explored in the development of organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing nitro groups and electron-donating methoxy groups in this molecule could enhance its suitability for such applications.

The safety and handling of N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-diamine should be conducted in accordance with standard laboratory practices for organic chemistry research. While this compound does not fall under any specific hazardous or controlled substance categories, appropriate precautions must be taken to minimize exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times when working with this chemical.

The future prospects for N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methylation-NnitrobenzeneN14diamine are promising given its structural complexity and potential biological activities. Further research is needed to fully elucidate its pharmacological properties and to explore its applications in medicinal chemistry and materials science. Collaborative efforts between synthetic chemists, computational biologists, and pharmaceutical researchers will be essential in realizing the full potential of this compound.